Cas no 1805634-68-7 (Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate
• CAS No: 1805634-68-7
• MF: C₁₁H₈F₂N₂O₅
• MW: 286.188429832459
• CID: 4947025
• Update Time: 2025-05-22

Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate

• Inchi： 1S/C11H8F2N2O5/c1-2-19-10(16)7-3-6(20-11(12)13)4-9(15(17)18)8(7)5-14/h3-4,11H,2H2,1H3
• InChI Key： VNUUYXNXUNVCTI-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C#N)=C(C(=O)OCC)C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 2.6
• Topological Polar Surface Area: 105

Additional information on Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate

Research Brief on Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate (CAS: 1805634-68-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate (CAS: 1805634-68-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate as a key intermediate in the synthesis of novel bioactive molecules. The presence of the difluoromethoxy and nitro groups in its structure contributes to its reactivity, making it a valuable building block for the development of pharmaceuticals targeting various diseases, including inflammatory disorders and cancers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of small-molecule inhibitors targeting specific kinase pathways. Researchers employed a multi-step synthetic route to derivatize Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate, yielding compounds with promising in vitro activity against cancer cell lines. The study reported IC50 values in the low micromolar range, suggesting potential for further optimization.

In the field of antimicrobial research, a recent investigation explored the compound's derivatives as potential agents against drug-resistant bacterial strains. The difluoromethoxy group was found to enhance membrane permeability, while the nitro group contributed to the compounds' ability to disrupt bacterial redox systems. These findings were published in Bioorganic & Medicinal Chemistry Letters (2024), highlighting the versatility of this chemical scaffold.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate. A 2024 patent application disclosed an improved synthetic method that increases yield while reducing hazardous byproducts, addressing both economic and environmental concerns in pharmaceutical manufacturing.

The compound's physicochemical properties have also been extensively characterized in recent research. Computational studies have provided insights into its molecular interactions and potential binding modes with biological targets. These in silico analyses, combined with experimental data, are facilitating the rational design of more potent derivatives.

Looking forward, research directions include exploring the compound's potential in targeted drug delivery systems and investigating its metabolites for additional biological activities. The unique combination of functional groups in Ethyl 2-cyano-5-difluoromethoxy-3-nitrobenzoate continues to make it a valuable tool for medicinal chemists and a promising candidate for further pharmaceutical development.